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Abstract
N-Formylsaccharin, a crystalline solid derived from saccharin, has emerged as a significant

reagent in organic synthesis. It is recognized for its role as a stable, efficient, and

chemoselective N-formylating agent and as a solid carbon monoxide (CO) surrogate.[1][2] Its

ease of handling, affordability, and environmentally friendly characteristics make it a valuable

alternative to traditional liquid or gaseous formylating agents.[1][3] This document provides a

comprehensive overview of the core physicochemical characteristics of N-Formylsaccharin,

detailed experimental protocols for its synthesis and characterization, and a discussion of its

reactivity and applications.

Core Physicochemical Properties
N-Formylsaccharin is a white to off-white crystalline solid that is stable under ambient, inert

conditions.[4] However, it is sensitive to moisture and can gradually decompose into saccharin

and formic acid, particularly when dissolved in solvents like DMSO.[4] Its stability is enhanced

when stored in a cool, dark place, preferably under an inert atmosphere.
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Structural and Physical Data
The fundamental physical and chemical properties of N-Formylsaccharin are summarized in

the table below, providing a quick reference for laboratory use.

Property Value Source

IUPAC Name
1,1,3-trioxo-1,2-benzothiazole-

2-carbaldehyde
[5]

Synonyms

Saccharinal, 3-

Oxobenzo[d]isothiazole-2(3H)-

carbaldehyde 1,1-dioxide

[5]

CAS Number 50978-45-5 [5][6]

Molecular Formula C₈H₅NO₄S [5][6]

Molecular Weight 211.19 g/mol [5][6]

Appearance
White to almost white

powder/crystal

Melting Point
Data not consistently available

in search results

Boiling Point 418.3 °C (Predicted) [6][7]

Density 1.771 g/cm³ (Predicted) [7]

pKa
-21.17 (Predicted, highly

acidic)
[7]

Solubility Profile
The solubility of N-Formylsaccharin is a critical parameter for its application in various

reaction conditions. It exhibits low solubility in many common solvents, which can be

advantageous for product purification but requires specific solvent choices for reactions.
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Solvent Solubility Notes Source

Dimethylformamide

(DMF)

Slightly soluble / Low

solubility

DMF is an effective

solvent that avoids

decomposition,

though large

quantities may be

needed.

[4]

Ethyl Acetate (EtOAc) Soluble

Used for dissolving

the crude product

during workup.

[3][8]

Dichloromethane

(DCM)
Soluble Listed as a solvent. [7]

Water Stable in water
Does not readily

dissolve but is stable.
[6]

Synthesis and Experimental Protocols
Synthesis of N-Formylsaccharin
N-Formylsaccharin can be readily synthesized from inexpensive starting materials. The most

common method involves the reaction of saccharin with a mixed anhydride of formic acid and

acetic acid.[4]

Protocol:

Formation of Acetic Formic Anhydride: Acetic anhydride is cooled in an ice bath, and formic

acid is added dropwise while maintaining the low temperature. The mixture is stirred to form

the mixed anhydride.

Reaction with Saccharin: Saccharin is added to the freshly prepared acetic formic anhydride.

Reaction Execution: The reaction mixture is stirred, often at room temperature, until the

reaction is complete, which can be monitored by techniques like TLC.
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Isolation: The crystalline N-Formylsaccharin product precipitates from the reaction mixture

and can be isolated by filtration.

Purification: The crude product can be washed with a suitable solvent (e.g., a cold non-polar

solvent) and dried under vacuum. For higher purity, recrystallization may be performed,

although it is noted that freshly prepared N-Formylsaccharin often gives better results in

subsequent reactions than commercially available or aged material.[4]
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Formic Acid + Acetic Anhydride

Mix and Stir (Ice Bath)

Acetic Formic Anhydride (in situ)

Reaction Mixture

+

Saccharin

Stir at Room Temperature

Precipitation

Filtration & Washing

N-Formylsaccharin (Crystalline Solid)
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N-Formylsaccharin + Amine (R-NH2)

Nucleophilic Attack

Tetrahedral Intermediate

Elimination of Saccharin Anion

N-Formylated Amine + Saccharin

 

N-Formylsaccharin

Decarbonylation

Base or
Pd Catalyst

Carbon Monoxide (CO) + Saccharin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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